

How to control for confounding variables in Instenon studies

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Instenon*
CAS No.: *8067-16-1*
Cat. No.: *B1229703*

[Get Quote](#)

Technical Support Center: Instenon Clinical Studies

This guide provides researchers, scientists, and drug development professionals with essential information for designing and interpreting studies on **Instenon**, a combination drug aimed at improving cerebral circulation and metabolism. The focus is on identifying and controlling for confounding variables to ensure the validity and accuracy of experimental results.

Frequently Asked Questions (FAQs)

Q1: What are confounding variables in the context of Instenon studies?

A confounding variable is an external factor that is associated with both the treatment (**Instenon**) and the outcome (e.g., neurological improvement after stroke), leading to a distorted or spurious association.^[1] In **Instenon** studies, which often focus on cerebrovascular diseases, confounders can mask the true effect of the drug or create an illusion of an effect

where none exists.[2] For a factor to be a confounder, it must be a risk factor for the outcome and be distributed unequally between the treatment and control groups.[1]

Q2: What are the most common confounding variables to consider in Instenon clinical trials?

Given that **Instenon** is used for cerebrovascular disorders like stroke, researchers must account for a range of potent confounders. Key variables include:

- Age: A primary non-modifiable risk factor for stroke, where incidence doubles each decade after 55.[3][4]
- Baseline Stroke Severity: The initial neurological deficit (often measured by the National Institutes of Health Stroke Scale - NIHSS) is a strong predictor of patient outcomes.[5]
- Hypertension: The most significant modifiable risk factor for all types of stroke.[3][4]
- Co-morbidities: Conditions like diabetes mellitus, atrial fibrillation, coronary artery disease, and hyperlipidemia are crucial confounders as they are independent risk factors for poor outcomes.[3][4][5]
- Pre-morbid Functional Status: A patient's level of disability or handicap before the stroke can significantly influence their post-stroke outcome, independent of the treatment.
- Concomitant Medications: Use of other medications like antiplatelets, anticoagulants, or lipid-lowering drugs must be carefully documented and controlled for.[6]
- Lifestyle Factors: Smoking and obesity are known risk factors for stroke and can confound study results.[4]

Q3: How can I control for confounding variables in my study design?

Controlling for confounders should begin in the design phase of a study. The most effective methods include:

- **Randomization:** This is the gold standard for clinical trials. Randomly assigning participants to either the **Instenon** group or a placebo group helps to ensure that both known and unknown confounding variables are distributed evenly among the groups.^[7]
- **Matching:** In observational studies, researchers can match participants in the treatment group with control participants who have similar characteristics (e.g., same age, sex, and stroke severity).
- **Restriction/Stratification:** This involves limiting study participation to a subgroup with specific characteristics (e.g., only including patients with a certain range of baseline NIHSS scores) or analyzing data in separate subgroups (strata) based on a confounder.

Q4: What if I can't control for all confounders in the design phase? What statistical methods can I use?

Even with good design, some imbalances may occur. Statistical control during the analysis phase is critical.

- **Multivariable Regression Analysis:** This is a common technique where the relationship between **Instenon** and the outcome is analyzed while mathematically accounting for the effects of multiple confounding variables (e.g., age, NIHSS score, hypertension). The result is an "adjusted" measure of the treatment effect.
- **Propensity Score Matching/Adjustment:** This method calculates the probability (propensity score) of a participant receiving the treatment, based on their baseline characteristics. This score can then be used to match participants or as a variable in a regression model to adjust for confounding.

Troubleshooting Guides

Problem: My study is complete, and I've identified a significant imbalance in a key baseline characteristic between the treatment and control groups.

Solution:

- **Do Not Ignore It:** Acknowledge the imbalance in your study report. Transparency is crucial for the scientific community to interpret your findings correctly.
- **Use Statistical Adjustment:** Perform a multivariable regression analysis that includes the imbalanced variable as a covariate. This will provide an "adjusted" estimate of the treatment effect.
- **Present Both Analyses:** Report both the unadjusted (crude) and adjusted results. This demonstrates the impact of the confounding variable on your findings. For example, an unadjusted odds ratio might show no effect, while the adjusted odds ratio reveals a significant benefit of the treatment once the confounder is accounted for.
- **Perform Sensitivity Analyses:** Conduct additional analyses, perhaps by stratifying the results by the confounding variable, to explore how it influences the outcome in different subgroups.

Problem: The unadjusted analysis shows a modest effect of Instenon, but I suspect confounding is masking its true benefit.

Solution: This is a common issue, especially with non-linear outcomes like "good" vs. "poor" functional recovery. Patient heterogeneity can bias the overall treatment effect estimate toward the null (no effect).

- **Conduct a Risk-Adjusted Analysis:** Systematically apply a multivariable model to adjust for the key prognostic factors identified (age, stroke severity, etc.).
- **Compare Unadjusted vs. Adjusted Effect Sizes:** Create a table to compare the crude and adjusted odds ratios (OR) or hazard ratios (HR). It is common for the adjusted OR to be larger than the unadjusted OR, suggesting a stronger treatment effect after removing the influence of confounders.^{[8][9]}
- **Interpret the Adjusted Results:** The adjusted results provide a more accurate estimate of the patient-level treatment effect. In your discussion, explain how confounding factors were likely responsible for the underestimation in the crude analysis.^[9]

Data Presentation

Clear presentation of data is essential for interpreting the role of confounding variables.

Table 1: Example of Baseline Characteristics in a Hypothetical **Instenon** Stroke Trial

This table shows the distribution of key potential confounders between the treatment and placebo groups. Randomization aims to make these groups as similar as possible.

Characteristic	Instenon Group (n=150)	Placebo Group (n=150)	p-value
Age (mean ± SD), years	68.5 ± 10.2	69.1 ± 9.8	0.62
Female Sex, n (%)	65 (43.3%)	70 (46.7%)	0.58
Baseline NIHSS (median, IQR)	8 (5-12)	9 (6-13)	0.45
History of Hypertension, n (%)	110 (73.3%)	115 (76.7%)	0.53
History of Diabetes, n (%)	40 (26.7%)	38 (25.3%)	0.81
Current Smoker, n (%)	32 (21.3%)	35 (23.3%)	0.69

SD: Standard Deviation; IQR: Interquartile Range; NIHSS: National Institutes of Health Stroke Scale.

Table 2: Impact of Statistical Adjustment on Treatment Effect

This table illustrates how controlling for confounders can change the estimated effect of **Instenon** on achieving a good functional outcome (e.g., modified Rankin Scale score 0-2) at 90 days.

Analysis Model	Odds Ratio (OR)	95% Confidence Interval	Interpretation
Unadjusted (Crude) Analysis	1.38	(0.85 - 2.24)	Suggests a non-significant positive trend.
Adjusted Analysis*	1.75	(1.05 - 2.92)	After accounting for confounders, Instenon shows a statistically significant benefit.

*Adjusted for Age, Baseline NIHSS, and History of Hypertension.

Experimental Protocols


Protocol: Randomized, Placebo-Controlled Trial of Instenon in Acute Ischemic Stroke


This protocol outlines a methodology designed to minimize confounding.


- Study Population:
 - Inclusion Criteria: Patients aged 18-80 years with a diagnosis of acute ischemic stroke; ability to initiate treatment within 12 hours of symptom onset; baseline NIHSS score of 6-15.
 - Exclusion Criteria: Evidence of intracranial hemorrhage; severe co-morbidities that could confound the outcome (e.g., terminal illness); contraindications to any of the components of **Instenon**.
- Randomization and Blinding:
 - Upon meeting eligibility criteria, participants will be randomized in a 1:1 ratio to receive either **Instenon** or a matching placebo.
 - Randomization will be stratified by age (<65 vs. ≥65 years) and baseline NIHSS score (6-10 vs. 11-15) to prevent chance imbalances in these critical confounders.

- The study will be double-blinded: participants, investigators, and outcome assessors will be unaware of the treatment allocation.
- Intervention:
 - Treatment Group: Intravenous infusion of **Instenon** daily for 7 days, followed by oral **Instenon** Forte twice daily for up to 90 days.
 - Control Group: Intravenous infusion of a matching placebo daily for 7 days, followed by oral placebo tablets twice daily for up to 90 days.
 - All patients will receive standard-of-care for secondary stroke prevention, including antiplatelet and statin therapy, as per international guidelines.
- Data Collection (Confounders):
 - A detailed medical history will be recorded at baseline, including all vascular risk factors, pre-stroke functional status (modified Rankin Scale), and all concomitant medications.
- Outcome Assessment:
 - Primary Outcome: The proportion of patients with a good functional outcome (modified Rankin Scale score of 0-2) at 90 days.
 - Secondary Outcomes: Change in NIHSS score from baseline to day 7; incidence of adverse events.
- Statistical Analysis Plan:
 - The primary analysis will be an intention-to-treat analysis.
 - A logistic regression model will be used to compare the primary outcome between the two groups, with results presented as both unadjusted and adjusted odds ratios. The adjusted model will include the randomization stratification variables (age, baseline NIHSS) and any other key baseline characteristics that show a clinically meaningful imbalance between groups.

Mandatory Visualization







[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. [researchgate.net](https://www.researchgate.net) [researchgate.net]
- 2. [Clinical Trial Publications | Richmond Pharmacology](https://richmondpharmacology.com) [richmondpharmacology.com]

- [3. EFFECTS OF ETHAMIVAN IN PATIENTS WITH CHRONIC RESPIRATORY DISEASE - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [4. ClinicalTrials.gov \[clinicaltrials.gov\]](#)
- [5. ahajournals.org \[ahajournals.org\]](#)
- [6. researchgate.net \[researchgate.net\]](#)
- [7. researchgate.net \[researchgate.net\]](#)
- [8. Risk adjustment effect on stroke clinical trials - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [9. Are Unadjusted Analyses of Clinical Trials Inappropriately Biased Toward the Null? - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- To cite this document: BenchChem. [How to control for confounding variables in Instenon studies]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1229703/docs#how-to-control-for-confounding-variables-in-istenon-studies\]](https://www.benchchem.com/product/b1229703/docs#how-to-control-for-confounding-variables-in-istenon-studies)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check